Cas no 1805649-11-9 (Ethyl 4-cyano-2,5-diiodobenzoate)

Ethyl 4-cyano-2,5-diiodobenzoate structure

1805649-11-9 structure

Product Name:Ethyl 4-cyano-2,5-diiodobenzoate

CAS No:1805649-11-9

Molecular Formula:C₁₀H₇I₂NO₂

Molecular Weight:426.977027177811

CID:4794963

Ethyl 4-cyano-2,5-diiodobenzoate Properties

Names and Identifiers

- Ethyl 4-cyano-2,5-diiodobenzoate
- InChIKey： ZBWBWZLYHVACPC-UHFFFAOYSA-N
- Inchi： 1S/C10H7I2NO2/c1-2-15-10(14)7-4-8(11)6(5-13)3-9(7)12/h3-4H,2H2,1H3
- SMILES： IC1C=C(C#N)C(=CC=1C(=O)OCC)I

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Heavy Atom Count: 15
Complexity: 286
XLogP3: 3.2
Topological Polar Surface Area: 50.1

Ethyl 4-cyano-2,5-diiodobenzoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A015005974-250mg	Ethyl 4-cyano-2,5-diiodobenzoate	1805649-11-9	97%	250mg	499.20 USD

Ethyl 4-cyano-2,5-diiodobenzoate Related Literature

1. Scientific databases

Anal. Proc., 1993,30, 199-206
2. Click chemistry produces hyper-cross-linked polymers with tetrahedral cores†

Oliver Plietzsch,Christine I. Schilling,Tobias Grab,Stephan L. Grage,Angiolina Comotti,Piero Sozzani,Thierry Muller,Stefan Bräse New J. Chem., 2011,35, 1577-1581
3. Improved pharmacokinetics of mercaptopurine afforded by a thermally robust hemihydrate†

Kortney M. Kersten Chem. Commun., 2016,52, 5281-5284
4. Mean squared displacement from fluorescence correlation spectroscopy†

Jakub Kubečka,Filip Uhlík,Peter Košovan Soft Matter, 2016,12, 3760-3769
5. Novel Ca-doped CePO4 supported ruthenium catalyst with superior catalytic performance for aerobic oxidation of alcohols†

Yanjie Zhang Chem. Commun., 2011,47, 5307-5309
6. High reduction of interfacial charge recombination in colloidal quantum dot solar cells by metal oxide surface passivation†

Yuki Kuga,Iván Mora-Seró Nanoscale, 2015,7, 5446-5456
7. SQUID magnetometry as a tool for following a clock reaction in solution†

Robert Evans,Kevin B. Henbest,Michael A. Hayward,Melanie M. Britton,Kiminori Maeda Dalton Trans., 2009, 2467-2469
8. Binding interactions between the host cucurbit[7]uril and dendrimer guests containing a single ferrocenyl residue†

David Sobransingh,Angel E. Kaifer Chem. Commun., 2005, 5071-5073
9. Inside back cover

J. Mater. Chem., 2011,21, 7827-7827
10. RAFT-mediated, visible light-initiated single unit monomer insertion and its application in the synthesis of sequence-defined polymers†

Changkui Fu,Zixuan Huang,Craig J. Hawker,Graeme Moad,Jiangtao Xu,Cyrille Boyer Polym. Chem., 2017,8, 4637-4643

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